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Compound of Interest

Compound Name: cis-3,3,5-Trimethylcyclohexanol
CAS No.: 54352-39-5
Cat. No.: B1227284
Get Quote
. J

CAS No: 933-48-2 | Formula: C

H

O | MW: 142.24 g/mol [1]

Executive Safety Summary

cis-3,3,5-Trimethylcyclohexanol is a cyclic monoterpene alcohol, structurally analogous to
menthol.[1] While often encountered as a mixture (CAS 116-02-9), the pure cis-isomer (CAS
933-48-2) presents specific handling challenges due to its phase behavior near room
temperature and significant ocular toxicity.[1]

» Critical Hazard:Irreversible Eye Damage (Category 1). The lipophilic nature of the molecule
allows rapid penetration of the corneal epithelium, causing protein denaturation and stromal
haze.[1]

+ Physical State Alert: With a melting point near 37°C (pure form), it fluctuates between a
crystalline solid and a supercooled liquid in standard lab conditions.[1] This "slush" phase
complicates accurate weighing and transfer.[1]
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e Pharmacological Context: Acts as a TRPMS8 (Transient Receptor Potential Melastatin 8)
agonist, triggering "cold" sensation pathways, and exhibits vasorelaxant properties via
calcium channel modulation.[1]

Chemical Identity & Physical Properties

Understanding the stereochemistry is vital for synthesis and biological assays, as the cis and
trans isomers exhibit distinct receptor binding affinities.[1]

. Context & Handling
Property Data (cis-lIsomer) L
Implication

Distinct from the isomeric
mixture (116-02-9).[1]

CAS Number 933-48-2

_ MP ~37°C.[1] Material may
White crystals or colorless ) )
Appearance iquid arrive melted during summer
iqui
transport.[1]

High boiling point requires
Boiling Point 193-196 °C vacuum distillation for

purification.[1]

Class IlIA Combustible Liquid.

Flash Point ~88 °C (Open Cup) )
[1] Avoid open flames.
Lipophilic (LogP ~2.8).[1] Use
Solubility ~1.8 g/L (Water) EtOH or DMSO for stock
solutions.[1]
Lighter than water; forms a
Density 0.86 g/cm?3 supernatant layer in aqueous

spills.[1]

Hazard Characterization (GHS Framework)

Reference Standard: OSHA 29 CFR 1910.1200 & EU CLP Regulation.[1]

Core Hazards
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The substance is classified under the Danger signal word.[1][2][3]
e H318: Causes Serious Eye Damage (Category 1)[1][2]
o Mechanism:[1][2] Surfactant-like action disrupts the lipid bilayer of corneal cells.[1]

o Prevention:[1] Safety goggles are insufficient.[1] Face shields are mandatory when
handling >100 mL or heating the substance.[1]

e H315: Causes Skin Irritation (Category 2)[1][2]
o Mechanism:[1][2] Defatting of the stratum corneum leading to erythema.[1]
o Prevention:[1] Nitrile gloves (0.11 mm) provide splash protection.[1]

e H412: Harmful to aquatic life with long-lasting effects[1]

o Protocol: All waste must be sequestered in non-halogenated organic waste streams; do
not pour down drains.[1]

Emergency Response Decision Logic

The following workflow dictates the immediate response to exposure, prioritizing eye
preservation.

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/cis-3_3_5-Trimethylcyclohexanol
https://static.cymitquimica.com/products/3B/pdf/sds-T2693.pdf
https://www.sigmaaldrich.com/US/en/product/mm/814442
https://pubchem.ncbi.nlm.nih.gov/compound/cis-3_3_5-Trimethylcyclohexanol
https://static.cymitquimica.com/products/3B/pdf/sds-T2693.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/cis-3_3_5-Trimethylcyclohexanol
https://static.cymitquimica.com/products/3B/pdf/sds-T2693.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/cis-3_3_5-Trimethylcyclohexanol
https://pubchem.ncbi.nlm.nih.gov/compound/cis-3_3_5-Trimethylcyclohexanol
https://pubchem.ncbi.nlm.nih.gov/compound/cis-3_3_5-Trimethylcyclohexanol
https://pubchem.ncbi.nlm.nih.gov/compound/cis-3_3_5-Trimethylcyclohexanol
https://pubchem.ncbi.nlm.nih.gov/compound/cis-3_3_5-Trimethylcyclohexanol
https://static.cymitquimica.com/products/3B/pdf/sds-T2693.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/cis-3_3_5-Trimethylcyclohexanol
https://static.cymitquimica.com/products/3B/pdf/sds-T2693.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/cis-3_3_5-Trimethylcyclohexanol
https://pubchem.ncbi.nlm.nih.gov/compound/cis-3_3_5-Trimethylcyclohexanol
https://pubchem.ncbi.nlm.nih.gov/compound/cis-3_3_5-Trimethylcyclohexanol
https://pubchem.ncbi.nlm.nih.gov/compound/cis-3_3_5-Trimethylcyclohexanol
https://pubchem.ncbi.nlm.nih.gov/compound/cis-3_3_5-Trimethylcyclohexanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1227284?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Exposure Incident

Identify Exposure Type

Skin Contact Inhalation
[rimzelelte X0rez Wash with Soap/Water Move to Fresh Air
(15-20 mins) P

During rinse

Eye Contact
(Critical)

Remove Contacts
(If easy)

Seek Ophthalmologist
(URGENT)

Click to download full resolution via product page

Figure 1: Triage logic for cis-3,3,5-trimethylcyclohexanol exposure.[1][2] Eye contact requires
immediate, aggressive intervention to prevent corneal opacity.[1]

Toxicological Mechanisms & SAR

To understand the safety profile, one must look at the Structure-Activity Relationship (SAR).[1]
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Membrane Disruption (Eye/Skin Toxicity)

The 3,3,5-trimethylcyclohexanol molecule possesses an amphiphilic structure—a hydrophobic
trimethylcyclohexyl ring and a hydrophilic hydroxyl group.[1]

o Mechanism: This structure allows the molecule to intercalate into cell membranes, increasing
fluidity and permeability.[1] In the eye, this leads to rapid lysis of corneal epithelial cells,
explaining the H318 (Serious Eye Damage) classification [1].[1]

TRP Channel Modulation

Structurally similar to menthol, this molecule interacts with Transient Receptor Potential (TRP)
channels.[1]

e Target: TRPMS8 (Cold and Menthol Receptor).[1]
o Effect: Activation leads to Ca

influx.[1] While this produces a cooling sensation, systemic overdose can lead to sensory
dysregulation.[1]

o Vasorelaxation: Studies on cyclohexanol derivatives suggest inhibition of Voltage-Gated
Calcium Channels (VGCCs) in smooth muscle, leading to hypotension in acute high-dose
scenarios [2].[1]

Experimental Protocols
Handling the "Melting" Phase

Because the melting point (~37°C) is near physiological and ambient temperatures, the
substance often exists as a semi-solid sludge.[1]

Protocol for Accurate Aliquoting:
» Do not attempt to weigh the semi-solid. Inhomogeneity leads to stoichiometric errors.[1]
» Liquefy: Place the container in a water bath at 45°C for 15 minutes until fully transparent.

e Mix: Invert gently to ensure homogeneity (isomers may fractionate upon slow freezing).

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/cis-3_3_5-Trimethylcyclohexanol
https://pubchem.ncbi.nlm.nih.gov/compound/cis-3_3_5-Trimethylcyclohexanol
https://pubchem.ncbi.nlm.nih.gov/compound/cis-3_3_5-Trimethylcyclohexanol
https://pubchem.ncbi.nlm.nih.gov/compound/cis-3_3_5-Trimethylcyclohexanol
https://pubchem.ncbi.nlm.nih.gov/compound/cis-3_3_5-Trimethylcyclohexanol
https://pubchem.ncbi.nlm.nih.gov/compound/cis-3_3_5-Trimethylcyclohexanol
https://pubchem.ncbi.nlm.nih.gov/compound/cis-3_3_5-Trimethylcyclohexanol
https://pubchem.ncbi.nlm.nih.gov/compound/cis-3_3_5-Trimethylcyclohexanol
https://pubchem.ncbi.nlm.nih.gov/compound/cis-3_3_5-Trimethylcyclohexanol
https://pubchem.ncbi.nlm.nih.gov/compound/cis-3_3_5-Trimethylcyclohexanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1227284?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Pipette: Dispense as a liquid using a pre-warmed glass pipette.

Synthesis & Purification Workflow

For researchers synthesizing the cis-isomer from isophorone, the following workflow ensures
high stereochemical purity.

Rapid/Crude Vac Distillation

(Low Efficiency)
Isophorone Hydrogenation Mixture = . . .
(Starting Material) (Raney Ni/H2) (cis/trans ~ 80:20) =10 eed High Purity (>98%)

Esterification
(3,5-Dinitrobenzoate) |  ~ [NGEAEIREIE

Click to download full resolution via product page

Figure 2: Synthesis and isolation workflow.[1] Direct hydrogenation yields a mixture;
derivatization via 3,5-dinitrobenzoate is required for high stereochemical purity [3].[1]

Storage & Disposal

» Storage: Store at +2°C to +8°C. While stable at room temperature, cool storage prevents
"sweating" of the container and cyclic melting/freezing which can degrade container integrity
over time.[1] Keep under inert gas (Nitrogen/Argon) if anhydrous conditions are required.[1]

e Incompatibilities: Strong oxidizing agents (e.g., KMnO
, Cro

).[1] Reaction generates heat and potentially explosive vapors.[1]

o Disposal: Dissolve in a combustible solvent (acetone/ethanol) and incinerate in a chemical
incinerator equipped with an afterburner and scrubber.[1] Do not release into waterways
(H412).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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